Cas no 565184-32-9 (cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron)
cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron Chemical and Physical Properties
Names and Identifiers
-
- cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron
- Ferrocene,1-[(1R)-1-(diphenylphosphino)ethyl]-2-[2-(diphenylphosphino)phenyl]-,(1S)-
- (R)-(+)-1-[(R)-2-(2'-DIPHENYLPHOSPHINOPHENYL)FERROCENYL]ETHYLDIPHENYLPHOSPHINE
- 565184-32-9
-
- Inchi: 1S/C37H36P2.C5H10.Fe/c1-29(38(30-17-6-2-7-18-30)31-19-8-3-9-20-31)34-26-16-27-35(34)36-25-14-15-28-37(36)39(32-21-10-4-11-22-32)33-23-12-5-13-24-33;1-2-4-5-3-1;/h2-15,17-25,28-29,34-35H,16,26-27H2,1H3;1-5H2;/t29-,34?,35?;;/m1../s1
- InChI Key: UWTALJOPQXTMKF-AWIKAUGJSA-N
- SMILES: [Fe].P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H](C)C1CCCC1C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1.C1CCCC1
Computed Properties
- Exact Mass: 668.242411g/mol
- Monoisotopic Mass: 668.242411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 45
- Rotatable Bond Count: 8
- Complexity: 672
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 26-1315-2g |
(R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine,min.97% |
565184-32-9 | min.97% | 2g |
13480CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 26-1315-10g |
(R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine,min.97% |
565184-32-9 | min.97% | 10g |
53922CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 26-1315-100mg |
(R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine,min.97% |
565184-32-9 | min.97% | 100mg |
1054CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 26-1315-500mg |
(R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine,min.97% |
565184-32-9 | min.97% | 500mg |
3961CNY | 2021-05-08 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600431-100mg |
cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron |
565184-32-9 | 97% | 100mg |
¥800.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600431-1g |
cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron |
565184-32-9 | 97% | 1g |
¥5900.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600431-250mg |
cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron |
565184-32-9 | 97% | 250mg |
¥1800.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600431-500mg |
cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron |
565184-32-9 | 97% | 500mg |
¥3800.0 | 2024-07-19 | |
| BAI LING WEI Technology Co., Ltd. | 26-1315-100mg |
(R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine, min. 97% |
565184-32-9 | min. 97% | 100mg |
¥ 1215 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 26-1315-500mg |
(R)-(+)-1-[(R)-2-(2'-Diphenylphosphinophenyl)ferrocenyl]ethyldiphenylphosphine, min. 97% |
565184-32-9 | min. 97% | 500mg |
¥ 4530 | 2022-04-25 |
cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron Suppliers
cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron
Professional Introduction to Compound with CAS No. 565184-32-9 and Product Name: Cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl)cyclopentyl]phenyl]-diphenylphosphane;iron
The compound in question, identified by the CAS number 565184-32-9, is a sophisticated molecular entity with a complex structure that intersects the realms of organic chemistry and coordination chemistry. The product name, Cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl)cyclopentyl]phenyl]-diphenylphosphane;iron, provides a detailed blueprint of its composition, highlighting its intricate architecture and the functional groups that contribute to its unique properties.
At the core of this compound lies a central iron atom, which serves as a coordination center for various ligands. The presence of diphenylphosphane moieties in the structure suggests potential applications in catalysis, particularly in transition metal-catalyzed reactions. These phosphane ligands are known for their ability to stabilize metal centers and influence the reactivity of the complexes they form. The specific configuration, denoted as (1R), indicates the stereochemical arrangement of one of the substituents, which is crucial for understanding the compound's behavior in chemical reactions.
The molecular framework also incorporates a cyclopentyl group and phenyl rings, which contribute to the overall steric and electronic environment of the complex. The cyclopentane ring, being part of a five-membered carbon cycle, introduces rigidity to the structure while allowing for conformational flexibility. This balance between rigidity and flexibility is often exploited in designing molecules with specific functionalities.
Recent advancements in the field of organometallic chemistry have highlighted the importance of such complex molecules in developing novel catalysts. For instance, transition metal complexes with phosphane ligands have been extensively studied for their role in cross-coupling reactions, which are pivotal in synthetic organic chemistry. These reactions are fundamental to the production of pharmaceuticals, agrochemicals, and materials science products.
The iron-based complex described here could potentially serve as a catalyst or intermediate in such reactions. Its unique structural features, including the chiral phosphane ligand and the cyclopentane moiety, may confer specific selectivity or reactivity that is not observed with simpler systems. This makes it a subject of interest for researchers looking to develop more efficient and selective synthetic methodologies.
In addition to its catalytic potential, this compound may also find applications in other areas such as material science or nanotechnology. The coordination chemistry of transition metals like iron allows for the design of materials with tailored properties. For example, metal-organic frameworks (MOFs) and coordination polymers often rely on transition metal ions to create porous structures with applications in gas storage, separation technologies, and sensing.
The study of such complex molecules also contributes to our fundamental understanding of chemical bonding and molecular interactions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and computational chemistry are essential tools for elucidating the structure-property relationships in these systems. By gaining insights into how different functional groups influence the behavior of metal complexes, researchers can design molecules with enhanced performance for specific applications.
Current research trends indicate that there is significant interest in developing sustainable and environmentally friendly chemical processes. Transition metal catalysts play a crucial role in this context by enabling reactions that are more energy-efficient and produce less waste. The compound under discussion could be part of this effort if it demonstrates high activity and selectivity under mild reaction conditions.
The synthesis of this compound represents a challenge due to its complexity but also an opportunity to explore new synthetic strategies. Advances in synthetic methodology have made it possible to construct increasingly intricate molecular architectures. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in this regard, allowing chemists to link different fragments together with precision.
The use of chiral phosphane ligands is particularly noteworthy as it introduces asymmetry into the metal complex. Chirality is a key factor in many biological systems, where enantiomeric purity can significantly affect the activity of pharmaceuticals. Therefore, developing chiral catalysts that can produce enantiomerically pure products is an active area of research.
In conclusion, the compound with CAS No. 565184-32-9 and the product name Cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl)cyclopentyl]phenyl]-diphenylphosphane;iron represents a fascinating example of modern organometallic chemistry. Its complex structure and unique properties make it a promising candidate for various applications ranging from catalysis to material science. As research continues to uncover new possibilities in this field, compounds like this one will undoubtedly play an important role in shaping the future of chemical science.
565184-32-9 (cyclopentane;[2-[2-[(1R)-1-diphenylphosphanylethyl]cyclopentyl]phenyl]-diphenylphosphane;iron) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)